(Z)-3-oxo-2-((E)-3-phenylallylidene)-2,3-dihydrobenzofuran-6-yl morpholine-4-carboxylate

• IUPAC Name: [(2Z)-3-oxo-2-[(E)-3-phenylprop-2-enylidene]-1-benzofuran-6-yl] morpholine-4-carboxylate
• InChI: InChI=1S/C22H19NO5/c24-21-18-10-9-17(27-22(25)23-11-13-26-14-12-23)15-20(18)28-19(21)8-4-7-16-5-2-1-3-6-16/h1-10,15H,11-14H2/b7-4+,19-8-
• InChI Key: FOFKTTYAFKYQOI-LLLGHMJXSA-N
• Canonical SMILES: C1COCCN1C(=O)OC2=CC3=C(C=C2)C(=O)C(=CC=CC4=CC=CC=C4)O3
• Isomeric SMILES: C1COCCN1C(=O)OC2=CC3=C(C=C2)C(=O)/C(=C/C=C/C4=CC=CC=C4)/O3
• Molecular Formula: C22H19NO5
• Molecular Weight: 377.4 g/mol

Description

The compound appears to contain a morpholine ring, which is a common motif in many biologically active molecules and pharmaceuticals. The morpholine ring is attached to a carboxylate group, suggesting it could be a morpholine ester. The compound also contains a benzofuran ring, which is a fused ring system that is part of many pharmaceuticals and natural products.

Molecular Structure Analysis

The molecular structure of this compound would likely be complex due to the presence of multiple ring systems. The morpholine ring is a six-membered ring with one oxygen and one nitrogen atom. The benzofuran ring is a fused ring system containing one oxygen atom.

Scientific Research Applications

Synthesis of Morpholines

. .

Development of Biologically Active Molecules

. They could potentially be used in the development of new drugs or treatments.

Fluorescent Compounds

The compound could potentially be used in the development of fluorescent compounds. .

Agrochemicals

. These could potentially be used in the development of new agrochemicals.

Photosensitizers

. The compound could potentially be used in these applications.

Dye-Sensitized Solar Cells (DSSCs)

. The compound , due to its structural similarity, could potentially be used in the development of DSSCs.

Mechanism of Action

Target of action

The compound contains a morpholine ring, which is a common motif in many biologically active compounds . Morpholines are often used in drug design as they can readily interact with biological targets, such as enzymes and receptors, due to their polar nature.

Mode of action

The exact mode of action would depend on the specific biological target of the compound. Compounds containing a morpholine ring often act by binding to their target and modulating its activity .

Biochemical pathways

Again, the specific pathways affected would depend on the compound’s target. Morpholine-containing compounds can be involved in a variety of biochemical pathways due to their versatile nature .

Pharmacokinetics

The pharmacokinetic properties of a compound, including its absorption, distribution, metabolism, and excretion (ADME), can greatly influence its bioavailability and efficacy. Morpholine-containing compounds generally have good solubility and stability, which can enhance their bioavailability .

Result of action

The molecular and cellular effects of the compound’s action would depend on its specific target and mode of action. In general, morpholine-containing compounds can have a wide range of effects, from inhibiting enzyme activity to modulating signal transduction pathways .

Action environment

Environmental factors, such as pH and temperature, can influence the action, efficacy, and stability of a compound. Morpholine-containing compounds are generally stable under physiological conditions .